2-(3,3-Dimethylazetidin-2-yl)-1-(3-fluorophenyl)-1H-imidazole

• CAS: 2060000-48-6
• Molecular Formula: C14H16FN3
• Molecular Weight: 245.29 g/mol
• SMILES: CC1(CNC1C2=NC=CN2C3=CC(=CC=C3)F)C
• InChI: InChI=1S/C14H16FN3/c1-14(2)9-17-12(14)13-16-6-7-18(13)11-5-3-4-10(15)8-11/h3-8,12,17H,9H2,1-2H3
• InChIKey: PIQASAWWURAQGZ-UHFFFAOYSA-N

2-(3,3-Dimethylazetidin-2-yl)-1-(3-fluorophenyl)-1H-imidazole: Physicochemical Profile

2-(3,3-Dimethylazetidin-2-yl)-1-(3-fluorophenyl)-1H-imidazole (CAS 2060000-48-6) is a fluorinated imidazole derivative featuring a 3,3-dimethylazetidine moiety at the 2-position and a 3-fluorophenyl group at the N1 position . As a member of the imidazole class, which is widely recognized for its versatility in medicinal chemistry and biological recognition [1], this compound combines two privileged structural motifs—a fluorinated aromatic ring and a substituted azetidine—yielding a distinct physicochemical profile relative to its closest N1-substituted analogs .

• [1] Molina, P., Tárraga, A., & Otón, F. (2012). Imidazole derivatives: a comprehensive survey of their recognition properties. Organic & Biomolecular Chemistry, 10(9), 1711–1724. View Source

Why Generic Substitution Fails: N1 Substituent Effects

Substitution at the N1 position of the imidazole ring profoundly alters lipophilicity and polar surface area, two key determinants of membrane permeability and pharmacokinetic behavior . The target compound incorporates a 3-fluorophenyl group, which confers significantly higher LogP (2.68) compared to 1-methyl (LogP 1.09) and 1-(2-methoxyethyl) (LogP 1.2) analogs [1]. Fluorine substitution is well-established to enhance metabolic stability and bioavailability , and these parameter differences are reflected in the accumulation of these compounds at their intended biological targets, rendering them non-interchangeable in assay or development contexts.

• [1] Mukherjee, S., Rani, U., Chandra, G., & Pal, S. (2025). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry, 23, 7821–7851. View Source

Quantitative Differentiation from Closest Analogs

Lipophilicity Advantage vs. 1-Methyl Analog

The computed LogP (XLogP3) of the target compound is 2.68, substantially higher than the 1-methyl analog (CAS 1864062-61-2) with LogP 1.09 . This 2.5-fold difference in logarithmic scale corresponds to an approximately 150-fold greater partition coefficient (octanol/water), indicating a marked increase in lipophilicity that can enhance passive membrane diffusion and CNS penetration potential.

Evidence Dimension	LogP (XLogP3)
Target Compound Data	2.68
Comparator Or Baseline	1-Methyl analog (1864062-61-2): LogP 1.09
Quantified Difference	ΔLogP = +1.59
Conditions	Computed using XLogP3 algorithm; values reported on LeYan vendor datasheets for both compounds.

Why This Matters

Higher lipophilicity may improve cell membrane permeability and blood-brain barrier (BBB) penetration, making this compound more suitable for CNS-targeted programs.

Permeability Advantage vs. 2-Methoxyethyl Analog

The topological polar surface area (TPSA) of the target compound is 29.85 Ų, compared to 39.08 Ų for the 1-(2-methoxyethyl) analog (CAS 2044902-49-8) . According to Veber's rule, TPSA < 140 Ų is required for oral bioavailability, but lower TPSA values (especially < 60 Ų) correlate with improved blood-brain barrier penetration. The 9.23 Ų reduction relative to the methoxyethyl analog suggests superior passive permeability and potential for CNS drug discovery applications.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	29.85 Ų
Comparator Or Baseline	1-(2-Methoxyethyl) analog (2044902-49-8): TPSA 39.08 Ų
Quantified Difference	ΔTPSA = –9.23 Ų
Conditions	Computed TPSA values from LeYan vendor datasheets.

Why This Matters

Lower TPSA is a key predictor of enhanced BBB permeation and oral absorption, justifying selection of this compound over the methoxyethyl analog in CNS or oral drug programs.

Conformational Flexibility vs. 1-Methyl Analog

The target compound features 2 rotatable bonds, compared to 1 for the 1-methyl analog . The additional rotatable bond arises from the phenyl ring, granting a modest increase in conformational sampling while remaining well below the Veber threshold of 10. This enhanced flexibility may improve adaptability to protein binding sites and expand the accessible chemical space for fragment-based lead discovery.

Evidence Dimension	Number of Rotatable Bonds
Target Compound Data	2
Comparator Or Baseline	1-Methyl analog (1864062-61-2): 1 rotatable bond
Quantified Difference	Δ = +1 rotatable bond
Conditions	Rotatable bond count from LeYan vendor datasheets.

Why This Matters

Increased rotatable bonds can enhance binding entropy and target recognition without violating oral bioavailability rules, offering a structural basis for selecting this compound in fragment libraries.

2-(3,3-Dimethylazetidin-2-yl)-1-(3-fluorophenyl)-1H-imidazole: Application Scenarios

CNS Drug Discovery: Enhanced BBB Penetration

The combination of high LogP (2.68) and low TPSA (29.85 Ų) makes this compound a compelling candidate for CNS drug discovery programs where blood-brain barrier penetration is a critical design parameter . The fluorinated phenyl ring and azetidine moiety provide a unique scaffold for synthetic exploration aimed at optimizing CNS-active lead compounds [1].

Fragment-Based Drug Design Libraries

With a molecular weight of 245.29 Da, favorable LogP (2.68), and low TPSA (29.85 Ų) , this compound fits well within the fragment-like physicochemical profile suitable for fragment-based lead discovery. Its distinctive combination of a 3-fluorophenyl group and a 3,3-dimethylazetidine moiety offers an underexplored chemical space for fragment elaboration and optimization.

Fluorinated Building Block for Metabolic Stability

The 3-fluorophenyl group is a known metabolic shunt that can impede cytochrome P450-mediated oxidative metabolism [1]. This compound serves as a versatile fluorinated building block for medicinal chemistry campaigns aiming to improve the metabolic stability of lead series, particularly where the azetidine ring provides an additional vector for further diversification .

• [1] Mukherjee, S., Rani, U., Chandra, G., & Pal, S. (2025). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry, 23, 7821–7851. View Source